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Introduction

Mitophagy, the selective degradation of mitochondria by autophagy, is a critical cellular process
for maintaining mitochondrial homeostasis and cell health. Dysfunctional mitophagy is
implicated in a range of human diseases, including neurodegenerative disorders such as
Parkinson's disease. The PINK1-Parkin signaling pathway is a key mechanism governing the
removal of damaged mitochondria. This guide provides an in-depth technical overview of
T0467, a small molecule identified as an activator of the PINK1-Parkin pathway, and its role in
promoting mitophagy.

T0467: A Small Molecule Activator of the PINK1-
Parkin Pathway

T0467 is a chemical compound that has been shown to activate the translocation of the E3
ubiquitin ligase Parkin to the mitochondria, a crucial step in the initiation of mitophagy.[1] This
activation occurs in a manner dependent on the presence of PINK1 (PTEN-induced putative
kinase 1).[1] Notably, T0467 does not induce the accumulation of PINK1 on the mitochondrial
outer membrane, suggesting that it enhances the downstream signaling of the PINK1-Parkin
pathway rather than mimicking mitochondrial damage.[1] The potential of T0467 as a
therapeutic agent for conditions associated with mitochondrial dysfunction, such as Parkinson's
disease, is an active area of research.[1]
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Mechanism of Action

The PINK1-Parkin pathway is a primary route for the clearance of damaged mitochondria.
Under homeostatic conditions, PINK1 is imported into the mitochondria and rapidly degraded.
Upon mitochondrial depolarization or damage, PINK1 import is inhibited, leading to its
accumulation on the outer mitochondrial membrane. This accumulated PINK1 phosphorylates
ubiquitin and Parkin, leading to the recruitment of cytosolic Parkin to the damaged
mitochondrion. Once recruited, Parkin ubiquitinates various outer mitochondrial membrane
proteins, marking the mitochondrion for engulfment by an autophagosome and subsequent
degradation in the lysosome.

T0467 has been demonstrated to activate Parkin's mitochondrial translocation in a PINK1-
dependent manner.[1] This suggests that T0467's mechanism of action is to facilitate one or
more steps in the PINK1-Parkin signaling cascade, leading to the efficient recruitment and
activation of Parkin at the mitochondria, thereby promoting mitophagy.

Signaling Pathway of T0467 in Mitophagy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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